Cas no 1184991-32-9 (6-Methyl-3-pyridinyl 4-piperidinyl ether dihydrochloride)

6-Methyl-3-pyridinyl 4-piperidinyl ether dihydrochloride is a chemically synthesized compound featuring a pyridine-piperidine ether backbone with a methyl substituent. Its dihydrochloride salt form enhances solubility and stability, making it suitable for research applications requiring precise handling. The structural combination of pyridine and piperidine moieties suggests potential utility in medicinal chemistry, particularly as an intermediate or scaffold for bioactive molecule development. The hydrochloride salt improves crystallinity, facilitating purification and characterization. This compound may serve as a valuable building block in the synthesis of pharmacologically active agents, owing to its modular structure and functional group compatibility. Proper storage under anhydrous conditions is recommended to maintain integrity.

6-Methyl-3-pyridinyl 4-piperidinyl ether dihydrochloride structure

1184991-32-9 structure

Product Name:6-Methyl-3-pyridinyl 4-piperidinyl ether dihydrochloride

CAS No:1184991-32-9

MF:C₁₁H₁₈Cl₂N₂O

MW:265.179420948029

MDL:MFCD11845781

CID:4683861

Update Time:2025-05-23

6-Methyl-3-pyridinyl 4-piperidinyl ether dihydrochloride Chemical and Physical Properties

Names and Identifiers

- 6-Methyl-3-pyridinyl 4-piperidinyl etherdihydrochloride
- 6-Methyl-3-pyridinyl 4-piperidinyl ether dihydrochloride
- 2-methyl-5-(piperidin-4-yloxy)pyridine dihydrochloride
- 6-Methyl-3-pyridinyl 4-piperidinyl ether di hydrochloride
- MDL： MFCD11845781
- Inchi： 1S/C11H16N2O.2ClH/c1-9-2-3-11(8-13-9)14-10-4-6-12-7-5-10;;/h2-3,8,10,12H,4-7H2,1H3;2*1H
- InChI Key： PZLAINMYWMATDD-UHFFFAOYSA-N
- SMILES： Cl.Cl.O(C1C=NC(C)=CC=1)C1CCNCC1

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 169
Topological Polar Surface Area: 34.2

6-Methyl-3-pyridinyl 4-piperidinyl ether dihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	023316-500mg	6-Methyl-3-pyridinyl 4-piperidinyl etherdihydrochloride, 95%	1184991-32-9	95%	500mg	$1100.00	2023-09-09
Matrix Scientific	023316-1g	6-Methyl-3-pyridinyl 4-piperidinyl etherdihydrochloride, 95%	1184991-32-9	95%	1g	$1990.00	2023-09-09

6-Methyl-3-pyridinyl 4-piperidinyl ether dihydrochloride Related Literature

1. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
2. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
3. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
4. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
5. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829

Related Categories

Additional information on 6-Methyl-3-pyridinyl 4-piperidinyl ether dihydrochloride

6-Methyl-3-pyridinyl 4-piperidinyl ether dihydrochloride: A Comprehensive Overview

6-Methyl-3-pyridinyl 4-piperidinyl ether dihydrochloride, identified by the CAS number 1184991-32-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, which belongs to the class of piperidine derivatives, has garnered attention due to its potential applications in drug development and its unique chemical properties. The structure of this compound consists of a pyridine ring substituted with a methyl group at the 6-position and a piperidine moiety linked via an ether bond. The presence of the dihydrochloride counterion suggests that this compound exists in its hydrochloride salt form, which is commonly seen in pharmaceutical agents to enhance solubility and stability.

The synthesis of 6-Methyl-3-pyridinyl 4-piperidinyl ether dihydrochloride involves a series of well-established organic reactions, including nucleophilic substitution and acid-base neutralization. Recent advancements in synthetic methodologies have allowed for more efficient and scalable production of this compound, making it more accessible for research and development purposes. The chemical structure of this compound is characterized by a rigid framework, which contributes to its stability under various conditions. This stability is particularly advantageous in pharmaceutical applications where compounds must withstand rigorous formulation processes and storage conditions.

In terms of pharmacological activity, 6-Methyl-3-pyridinyl 4-piperidinyl ether dihydrochloride has been investigated for its potential as a modulator of various biological targets. Recent studies have focused on its interaction with G protein-coupled receptors (GPCRs), which are critical targets in the treatment of numerous diseases, including neurological disorders and cardiovascular conditions. The compound's ability to modulate these receptors suggests its potential as a lead molecule for drug discovery efforts targeting these therapeutic areas.

The physical properties of CAS No. 1184991-32-9 are well-documented, with a melting point range that indicates its suitability for various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry. Its solubility profile in different solvents has also been extensively studied, providing valuable insights into its behavior under different experimental conditions. These properties are essential for determining the compound's suitability for use in preclinical studies and subsequent clinical trials.

Recent research has also explored the metabolic stability and pharmacokinetic profile of 6-Methyl-3-pyridinyl 4-piperidinyl ether dihydrochloride. Studies conducted in preclinical models have revealed promising results regarding its bioavailability and metabolic pathways, which are critical factors in determining its potential as a therapeutic agent. These findings have paved the way for further investigations into its efficacy in treating specific disease states.

In conclusion, 6-Methyl-3-pyridinyl 4-piperidinyl ether dihydrochloride, with CAS number 1184991-32-9, represents a promising compound with diverse applications in the field of drug discovery. Its unique chemical structure, coupled with its favorable pharmacological properties, positions it as a valuable tool for researchers exploring novel therapeutic interventions. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the development of innovative medicines.